Cas no 1386462-22-1 (1-(1H-pyrazolo3,4-cpyridin-3-yl)ethanone)

• Product Name: 1-(1H-pyrazolo3,4-cpyridin-3-yl)ethanone
• CAS No: 1386462-22-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD21602952
• CID: 1254579
• PubChem ID: 71627488
• Update Time: 2025-10-10

1-(1H-pyrazolo3,4-cpyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazolo[3,4-c]pyridin-3-yl)ethanone
• 1-(1H-pyrazolo[3,4-c]pyridin-3-yl)-ethanone
• MTNYZRKKKMERFV-UHFFFAOYSA-N
• CS-0102275
• F18437
• DA-31630
• 1386462-22-1
• 1-(1H-Pyrazolo[3,4-c]pyridin-3-yl)ethan-1-one
• SCHEMBL13836753
• 1-(1H-pyrazolo3,4-cpyridin-3-yl)ethanone

• MDL： MFCD21602952
• Inchi： 1S/C8H7N3O/c1-5(12)8-6-2-3-9-4-7(6)10-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： MTNYZRKKKMERFV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2C=CN=CC=2NN=1

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64

Additional information on 1-(1H-pyrazolo3,4-cpyridin-3-yl)ethanone

Comprehensive Overview of 1-(1H-pyrazolo[3,4-c]pyridin-3-yl)ethanone (CAS No. 1386462-22-1): Properties, Applications, and Research Insights

1-(1H-pyrazolo[3,4-c]pyridin-3-yl)ethanone (CAS No. 1386462-22-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. This pyrazolo-pyridine derivative is characterized by a fused bicyclic system, combining a pyrazole and pyridine ring, which is further functionalized with an acetyl group. Such molecular architecture makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and agrochemical applications.

The growing interest in 1-(1H-pyrazolo[3,4-c]pyridin-3-yl)ethanone aligns with the broader trend of exploring nitrogen-containing heterocycles for their therapeutic potential. Researchers frequently search for terms like "pyrazolo[3,4-c]pyridine synthesis," "CAS 1386462-22-1 applications," and "acetyl-substituted heterocycles," reflecting its relevance in medicinal chemistry. Recent studies highlight its role as a precursor for kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases—a hotspot in current biomedical research.

From a synthetic perspective, CAS No. 1386462-22-1 exemplifies the importance of regioselective functionalization in heterocyclic chemistry. Its pyrazolo[3,4-c]pyridine core offers multiple sites for modification, enabling the development of tailored compounds with optimized properties. This adaptability is crucial for addressing challenges in drug solubility, bioavailability, and target specificity—key concerns in modern pharmacology.

Beyond pharmaceuticals, 1-(1H-pyrazolo[3,4-c]pyridin-3-yl)ethanone has potential applications in materials science. Its conjugated system and electron-rich nitrogen atoms make it a candidate for designing organic semiconductors or fluorescent probes. These applications resonate with the increasing demand for sustainable materials in electronics and imaging technologies, topics frequently queried in scientific databases and AI-driven search platforms.

Quality and safety are paramount when handling CAS 1386462-22-1. While not classified as hazardous, proper storage under inert conditions and adherence to good laboratory practices are recommended to maintain its stability. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity, a critical factor given its use in high-value research.

In summary, 1-(1H-pyrazolo[3,4-c]pyridin-3-yl)ethanone represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural versatility and broad applicability underscore why it remains a focal point for researchers exploring "heterocyclic building blocks" and "small-molecule drug design." As innovation in these fields accelerates, compounds like this will continue to play a pivotal role in advancing both health and technology solutions.